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Compound of Interest

Compound Name: 2-Cyano-5-fluoropyridine

Cat. No.: B1312635 Get Quote

Application Notes for Safe Handling of 2-Cyano-5-
fluoropyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidelines for the safe handling and use of 2-Cyano-5-
fluoropyridine in a laboratory setting. Adherence to these protocols is crucial to minimize risk

and ensure a safe working environment.

1. Hazard Summary

2-Cyano-5-fluoropyridine is a hazardous chemical that requires careful handling. The primary

hazards are summarized below.

GHS Hazard Classification:[1][2][3]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[3][4]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[1][3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation

(as per some classifications)[3]

Aquatic Hazard, Acute 1
H400: Very toxic to aquatic

life[1][5]

Physical and Chemical Properties:

Property Value

CAS Number 327056-62-2[1][2][4]

Molecular Formula C6H3FN2[1][2][6]

Molecular Weight 122.10 g/mol [1][2][6]

Form Solid[1][2]

Melting Point 35-41 °C[1][2]

Flash Point 98.9 °C (210.0 °F)[1][2]

2. Personal Protective Equipment (PPE) Recommendations

The selection of appropriate PPE is critical to prevent exposure. The following table provides

recommendations for various laboratory activities involving 2-Cyano-5-fluoropyridine.
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Activity
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Preparing

Solutions (in a

chemical fume

hood)

Chemical safety

goggles or a face

shield[4][7]

Nitrile or Butyl

rubber gloves

(double gloving

recommended)

[8]

Laboratory

coat[8]

Not generally

required if

handled in a

certified chemical

fume hood[8]

Conducting

Reactions (in a

chemical fume

hood)

Chemical safety

goggles and a

face shield[7]

Nitrile or Butyl

rubber gloves

(double gloving

recommended)

[8]

Chemical-

resistant

laboratory coat[8]

Not generally

required if

handled in a

certified chemical

fume hood[8]

Handling Outside

of a Fume Hood

(e.g., transport)

Chemical safety

goggles[4]

Nitrile or Butyl

rubber gloves[8]

Laboratory

coat[8]

N95 dust mask

may be

appropriate for

solids[1][2]

Waste Disposal
Chemical safety

goggles[4]

Nitrile or Butyl

rubber gloves[8]

Laboratory

coat[8]

Not generally

required for

sealed

containers

Spill Cleanup

Chemical safety

goggles and a

face shield[7]

Heavy-duty

Nitrile or Butyl

rubber gloves

Chemical-

resistant apron

or suit

Air-purifying

respirator with

appropriate

cartridges may

be necessary

Glove Selection and Breakthrough Times:

While specific permeation data for 2-Cyano-5-fluoropyridine is not readily available, data for

the parent compound, Pyridine, can be used as a conservative guide. It is crucial to note that

breakthrough times can be affected by glove thickness, temperature, and the concentration of

the chemical. Always inspect gloves for any signs of degradation before and during use, and

replace them immediately if any compromise is suspected.
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Glove Material
Breakthrough Time for
Pyridine (minutes)

Recommendation

Nitrile Rubber (thin disposable) < 1

Not Recommended for direct

or prolonged contact. Suitable

for incidental splash protection

only, with immediate

replacement.[9]

Butyl Rubber > 480
Excellent for prolonged

contact.

Neoprene > 480
Excellent for prolonged

contact.

Experimental Protocols
Protocol 1: Weighing and Preparation of a Stock Solution of 2-Cyano-5-fluoropyridine

This protocol outlines the procedure for safely weighing the solid compound and preparing a

stock solution.

Materials:

2-Cyano-5-fluoropyridine

Appropriate solvent

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask with a stopper

Beaker

Magnetic stir bar and stir plate (optional)

Methodological & Application
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Appropriate PPE (see table above)

Procedure:

Preparation:

Ensure a certified chemical fume hood is operational.

Don the appropriate PPE, including double gloves.

Designate a specific area within the fume hood for handling the solid.

Place all necessary equipment into the fume hood.

Weighing the Solid (Tare Method):[5][10]

Pre-weigh a clean, dry vial or container with a lid on the analytical balance.

Inside the fume hood, carefully transfer the desired amount of 2-Cyano-5-fluoropyridine
into the pre-weighed container using a clean spatula.

Securely close the container.

Remove the closed container from the fume hood and weigh it on the analytical balance.

If adjustments to the mass are needed, return the closed container to the fume hood

before opening it to add or remove the solid.

Preparing the Solution:

Inside the fume hood, place the volumetric flask in a secondary container (e.g., a beaker).

Carefully add the weighed 2-Cyano-5-fluoropyridine to the volumetric flask.

Add a portion of the desired solvent to the flask, ensuring not to fill to the mark.

Stopper the flask and gently swirl to dissolve the solid. A magnetic stir bar and stir plate

can be used for this purpose.
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Once the solid is completely dissolved, add the solvent to the calibration mark on the neck

of the flask.

Stopper the flask and invert it several times to ensure a homogenous solution.

Cleanup:

All disposable materials that came into contact with the chemical (e.g., weighing paper,

gloves) must be disposed of as hazardous waste.

Decontaminate the work surface in the fume hood with an appropriate solvent.

Protocol 2: General Handling and Reaction Setup

This protocol provides general guidelines for handling solutions of 2-Cyano-5-fluoropyridine
and setting up a chemical reaction.

Materials:

Stock solution of 2-Cyano-5-fluoropyridine

Reaction vessel (e.g., round-bottom flask)

Syringes, cannulas, or other transfer devices

Other reagents and solvents

Appropriate PPE

Procedure:

Preparation:

All manipulations should be performed in a certified chemical fume hood.

Ensure all glassware is clean, dry, and free of contaminants.

Set up the reaction apparatus within the fume hood.
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Transferring Solutions:

Use a syringe or cannula for transferring the 2-Cyano-5-fluoropyridine solution to the

reaction vessel to minimize the risk of spills and aerosol generation.

Perform all transfers over a secondary containment tray.

Running the Reaction:

Once all reagents are added, ensure the reaction apparatus is securely clamped and any

necessary connections (e.g., to a condenser, inert gas line) are properly made.

Monitor the reaction from outside the fume hood as much as possible.

Work-up and Purification:

All steps of the reaction work-up and product purification (e.g., extraction,

chromatography) should be performed within the fume hood.

Handle all waste generated during these steps as hazardous waste.

Decontamination:

After the experiment is complete, decontaminate all glassware and equipment that came

into contact with 2-Cyano-5-fluoropyridine.

Clean the work area within the fume hood thoroughly.

Visualizations
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PPE Selection Workflow for 2-Cyano-5-fluoropyridine

Hazard Assessment

PPE Selection

Verification and Use

Start: Handling 2-Cyano-5-fluoropyridine

Assess Hazards:
- Harmful if swallowed

- Causes serious eye damage
- Skin irritant

- Aquatic toxin

Eye/Face Protection:
Chemical Safety Goggles
Face Shield for splash risk

Select PPE based on task

Hand Protection:
- Nitrile or Butyl Rubber Gloves
- Double gloving recommended

Select PPE based on task

Body Protection:
- Laboratory Coat

- Chemical-resistant apron for large quantities

Select PPE based on task

Respiratory Protection:
- Work in Fume Hood

- N95 for weighing solids outside hood

Select PPE based on task

Inspect PPE for damage before use

Don PPE correctly

Proceed with experiment

Decontaminate and doff PPE

End

Click to download full resolution via product page

Caption: PPE Selection Workflow.
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Experimental Workflow for Handling 2-Cyano-5-fluoropyridine

Preparation

Weighing and Solution Preparation

Reaction

Cleanup and Disposal

Start: Prepare Experiment

Set up workspace in a
certified chemical fume hood

Gather all necessary
equipment and reagents

Don appropriate PPE
(double gloves, goggles, lab coat)

Weigh solid using
tare method in fume hood

Dissolve solid in solvent
in a volumetric flask

Transfer solution to
reaction vessel using syringe

Conduct reaction
under appropriate conditions

Decontaminate all glassware
and equipment

Dispose of all chemical waste
in labeled containers

Clean work area
in the fume hood

Doff PPE and wash hands

End of Procedure

Click to download full resolution via product page

Caption: Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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